Cas no 51755-85-2 (3-(Methylthio)hex-1-yl acetate)

• Product Name: 3-(Methylthio)hex-1-yl acetate
• CAS No: 51755-85-2
• MF: C₉H₁₈O₂S
• MW: 190.303021907806
• MDL: MFCD00236623
• CID: 56082
• PubChem ID: 24901880
• Update Time: 2026-05-14

3-(Methylthio)hex-1-yl acetate Chemical and Physical Properties

Names and Identifiers

• 3-(Methylthio)hexyl acetate
• 3-(Methylthio)hex-1-yl acetate
• 3-(METHYLTHIO)-1-HEXYL ACETAT
• 3-methylsulfanylhexyl acetate
• 3-methylsulfanylhexyl ethanoate
• FEMA No. 3789

• MDL： MFCD00236623
• Inchi： 1S/C9H18O2S/c1-4-5-9(12-3)6-7-11-8(2)10/h9H,4-7H2,1-3H3
• InChI Key： VIQXICKUKPVFRK-UHFFFAOYSA-N
• SMILES： CCCC(CCOC(=O)C)SC

Computed Properties

• Exact Mass: 190.10300
• Monoisotopic Mass: 190.102751
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6

Experimental Properties

• Density: 0.985 g/mL at 20 °C(lit.)
• Boiling Point: 216 °C(lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n/D 1.4640
• PSA: 51.60000
• LogP: 2.47130
• FEMA: 3789

3-(Methylthio)hex-1-yl acetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-(Methylthio)hex-1-yl acetate

Recent Advances in the Study of 3-(Methylthio)hex-1-yl Acetate (CAS: 51755-85-2) in Chemical Biology and Pharmaceutical Research

The compound 3-(Methylthio)hex-1-yl acetate (CAS: 51755-85-2) has garnered significant attention in recent years due to its unique chemical properties and potential applications in the fields of chemical biology and pharmaceuticals. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented here is based on a thorough review of recent academic literature, industry reports, and technical documents.

Recent studies have highlighted the role of 3-(Methylthio)hex-1-yl acetate as a key intermediate in the synthesis of flavor and fragrance compounds. Its distinctive sulfur-containing structure contributes to its potent aroma, making it a valuable component in the food and cosmetic industries. Additionally, researchers have explored its potential as a bioactive molecule, with preliminary findings suggesting antimicrobial and anti-inflammatory properties. These discoveries open new avenues for its application in drug development and other biomedical fields.

One of the most notable advancements in the study of 3-(Methylthio)hex-1-yl acetate is its use in green chemistry approaches. Recent publications have demonstrated efficient synthetic routes that minimize environmental impact while maintaining high yields and purity. For instance, a 2023 study published in the Journal of Organic Chemistry detailed a catalytic method for producing this compound using sustainable reagents, significantly reducing waste generation. Such innovations align with the growing demand for eco-friendly chemical processes in the pharmaceutical industry.

In the context of biological activity, researchers have investigated the interaction of 3-(Methylthio)hex-1-yl acetate with various cellular targets. A 2022 study in Chemical Biology & Drug Design reported that this compound exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. While further validation is required, these findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. The study also emphasized the need for structure-activity relationship (SAR) analyses to optimize its biological efficacy.

Another area of interest is the compound's role in agrochemical applications. Recent field trials have explored its use as a semiochemical in pest management strategies. Preliminary results indicate that 3-(Methylthio)hex-1-yl acetate can act as an attractant for certain insect species, offering a potential tool for integrated pest management (IPM) systems. These findings were presented at the 2023 International Conference on Agricultural Chemistry and have sparked further research into its practical applications.

Despite these promising developments, challenges remain in the large-scale production and application of 3-(Methylthio)hex-1-yl acetate. Stability issues under certain environmental conditions and the need for cost-effective synthesis methods are among the key hurdles identified in recent industry reports. Addressing these challenges will be crucial for realizing the full potential of this compound in commercial and therapeutic settings.

In conclusion, the latest research on 3-(Methylthio)hex-1-yl acetate (CAS: 51755-85-2) demonstrates its multifaceted potential across various scientific and industrial domains. From its applications in flavor chemistry to its emerging role in pharmaceutical research, this compound continues to be a subject of active investigation. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and exploring its therapeutic potential in greater depth. The findings summarized in this briefing underscore the importance of continued research into this versatile chemical entity.